Cas no 478081-70-8 (2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline)

2-[4-(Benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline is a synthetically derived quinoline derivative featuring a benzenesulfonyl-piperazine substituent. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structural framework, which combines a quinoline core with a sulfonamide-functionalized piperazine moiety. The presence of the 4,8-dimethyl groups on the quinoline ring may enhance lipophilicity and influence binding interactions, while the benzenesulfonyl group could contribute to improved metabolic stability. Its well-defined molecular architecture makes it a candidate for further investigation in drug discovery, particularly in targeting receptor or enzyme systems where such scaffolds are known to modulate activity. The compound is typically characterized by high purity and consistent synthetic reproducibility.

2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline structure

478081-70-8 structure

Product name:2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline

CAS No:478081-70-8

MF:

MW:

CID:4653736

2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

- 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline

2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00905383-1g	2-[4-(Benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline	478081-70-8	90%	1g	￥4193.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645611-10mg	4,8-Dimethyl-2-(4-(phenylsulfonyl)piperazin-1-yl)quinoline	478081-70-8	98%	10mg	￥924.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645611-1mg	4,8-Dimethyl-2-(4-(phenylsulfonyl)piperazin-1-yl)quinoline	478081-70-8	98%	1mg	￥464.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645611-5mg	4,8-Dimethyl-2-(4-(phenylsulfonyl)piperazin-1-yl)quinoline	478081-70-8	98%	5mg	￥529.00	2024-05-12
A2B Chem LLC	AI84941-1g	2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline	478081-70-8	>90%	1g	$1295.00	2024-04-19
A2B Chem LLC	AI84941-10mg	2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline	478081-70-8	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84941-1mg	2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline	478081-70-8	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84941-5mg	2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline	478081-70-8	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI84941-500mg	2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline	478081-70-8	>90%	500mg	$720.00	2024-04-19

2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline Related Literature

1. Carbon nanotube-conducting polymer composite wires formed by fountain pen growth (FPG) route†

Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
2. Bridging the gap between microstructure and macroscopic behavior of monodisperse and bimodal colloidal suspensions

Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
3. Capping agent replacement induced self-organization of ultrathin nanowires: a new and general approach for fabricating noble metal nanoporous films with small ligament sizes†

Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
4. Bromine kinetic isotope effects: insight into Grignard reagent formation†

Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
5. Can we utilize the higher Frenkel exciton state in biazulene diimides-based non-fullerene acceptors to promote charge separation at the donor/acceptor interface?†

Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline

Introduction to 2-[4-(Benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline (CAS No. 478081-70-8)

2-[4-(Benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline (CAS No. 478081-70-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a piperazine ring, and a benzenesulfonyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The quinoline core is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological activities. Quinolines are known for their antimalarial, antibacterial, and anticancer properties. The presence of the piperazine ring in the structure of 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline adds to its pharmacological profile by enhancing its solubility and bioavailability. The benzenesulfonyl group further modulates the compound's biological activity by influencing its binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of chronic inflammatory conditions. Furthermore, its ability to induce apoptosis in cancer cells suggests potential applications in oncology.

The pharmacokinetic properties of 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline have been extensively studied to optimize its therapeutic efficacy. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and long half-life make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, 2-[4-(benzenesulfonyl)piperazin-1-yl]-4,8-dimethylquinoline (CAS No. 478081-70-8) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology, inflammation, and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.